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Compound of Interest

Compound Name: TRV120056

Cat. No.: B10821163

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of TRV120056, a peptide-based angiotensin Il receptor modulator. Adherence
to these guidelines is crucial for ensuring the stability, activity, and reproducibility of
experimental results.

Introduction

TRV120056 is a novel peptide agonist of the angiotensin Il type 1 receptor (AT1R), playing a
role in cardiovascular regulation. Proper preparation of stock solutions is the first critical step in
any experiment. These protocols outline methods for dissolving and storing TRV120056 to
maintain its integrity. General guidelines for handling peptides should be followed to avoid
degradation and contamination.[1][2][3]

Chemical Properties and Storage

A summary of the key chemical properties of TRV120056 and recommended storage
conditions are provided in the table below. As a peptide, TRV120056 is susceptible to
degradation and requires specific storage conditions to ensure its long-term stability.[1][2][3]
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Property Value

Molecular Formula Cs2H74N14013
Molecular Weight 1103.23 g/mol
Physical Form Lyophilized powder

Store at -20°C or -80°C, protected from light and

Storage of Lyophilized Powder _
moisture.[1][2][3]

Aliquot and store at -80°C for long-term storage.
_ Avoid repeated freeze-thaw cycles.[1][2] For
Storage of Stock Solutions )
short-term storage (up to one week), solutions

can be kept at 4°C.[4]

Experimental Protocols
Materials and Equipment

TRV120056 lyophilized powder

Sterile, high-purity water (e.g., Milli-Q® or equivalent)
Dimethyl sulfoxide (DMSO), anhydrous, sterile

Sterile phosphate-buffered saline (PBS), pH 7.4

Sterile, low-protein binding microcentrifuge tubes or vials
Calibrated micropipettes and sterile, low-retention pipette tips
Vortex mixer

Analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol 1: Preparation of Aqueous Stock Solution
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This is the recommended protocol for most cell-based assays where an aqueous buffer is
preferred. Based on the properties of the related peptide, Angiotensin 1, TRV120056 is
presumed to be soluble in water.[5]

Step-by-Step Procedure:

Equilibrate: Before opening, allow the vial of lyophilized TRV120056 to equilibrate to room
temperature for at least 15-20 minutes to prevent condensation of moisture.[1][6]

» Weighing: Carefully weigh the desired amount of the lyophilized powder in a sterile
microcentrifuge tube.

o Reconstitution: Add the calculated volume of sterile, high-purity water or PBS to the tube to
achieve the desired stock concentration (e.g., 1 mM or 10 mM).

o Dissolution: Gently vortex the solution until the peptide is completely dissolved. If necessary,
sonication can be used to aid dissolution.

 Aliquoting: Dispense the stock solution into single-use, sterile, low-protein binding
microcentrifuge tubes. The volume of the aliquots should be appropriate for your planned
experiments to avoid multiple freeze-thaw cycles.

o Storage: Store the aliquots at -80°C for long-term storage.

Protocol 2: Preparation of DMSO Stock Solution

This protocol is recommended when a higher concentration stock solution is required or if
solubility in aqueous buffers is limited.

Step-by-Step Procedure:
o Equilibrate: Allow the vial of lyophilized TRV120056 to come to room temperature.[1][6]

» Weighing: Weigh the desired amount of the lyophilized powder in a sterile microcentrifuge
tube.

e Reconstitution: Add the calculated volume of sterile, anhydrous DMSO to achieve a high-
concentration stock (e.g., 50 mM or 100 mM).
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» Dissolution: Vortex the solution thoroughly until the peptide is completely dissolved.

 Aliquoting: Distribute the DMSO stock solution into single-use aliquots in sterile, low-protein
binding tubes.

o Storage: Store the DMSO stock aliquots at -80°C.

Note on Dilution: When preparing working solutions from a DMSO stock, it is crucial to add the
DMSO stock to the aqueous buffer dropwise while vortexing to prevent precipitation of the
peptide. The final concentration of DMSO in the assay should be kept to a minimum (typically
<0.1%) to avoid solvent-induced artifacts.

Visualizations
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Caption: Workflow for preparing TRV120056 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for Preparing
TRV120056 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10821163#preparing-trv120056-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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